3,4-Difluoro-2'-iodobenzophenone

• CAS: 951891-68-2

Core Science & Biosynthesis

A Technical Guide to the Synthesis of 3,4-Difluoro-2'-iodobenzophenone

Abstract: This document provides an in-depth technical guide for the synthesis of 3,4-Difluoro-2'-iodobenzophenone, a fluorinated aryl ketone with potential applications in medicinal chemistry and materials science. The narrative emphasizes the causal relationships behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals. The synthesis is approached via a two-step pathway: the preparation of 3,4-difluorobenzoyl chloride followed by a Lewis acid-catalyzed Friedel-Crafts acylation with iodobenzene. This guide includes detailed, self-validating protocols, safety considerations, and a critical analysis of the key challenges, particularly the regioselectivity of the core acylation step.

Chapter 1: Strategic Overview and Retrosynthetic Analysis

The incorporation of fluorine atoms into organic scaffolds is a cornerstone of modern drug design, often enhancing metabolic stability, binding affinity, and bioavailability.[1] Benzophenones, in turn, are privileged structures found in numerous bioactive compounds. The target molecule, 3,4-Difluoro-2'-iodobenzophenone, combines these features, making it a valuable intermediate for further chemical exploration.

Our synthetic strategy is built upon the robust and well-established Friedel-Crafts acylation reaction, a powerful method for forming aryl-aryl ketone linkages.[2] The retrosynthetic analysis logically disconnects the target molecule at the carbon-carbon bond between the carbonyl group and the iodinated phenyl ring. This approach identifies two primary synthons: an electrophilic 3,4-difluorobenzoyl unit and a nucleophilic iodobenzene ring. The most practical precursors for this strategy are therefore 3,4-difluorobenzoyl chloride and iodobenzene.

The overall synthetic workflow is visualized below.

Caption: Mechanism of acyl chloride formation with thionyl chloride.

2.2 Detailed Experimental Protocol

Table 1: Reagents and Materials

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Eq.
3,4-Difluorobenzoic Acid	158.10	10.0 g	1.0
Thionyl Chloride (SOCl₂)	118.97	11.0 mL (18.0 g)	2.4
N,N-Dimethylformamide (DMF)	73.09	2-3 drops	Catalytic

| Anhydrous Toluene | - | 50 mL | Solvent |

Procedure:

• Setup: Assemble a round-bottom flask equipped with a magnetic stir bar and a reflux condenser under a nitrogen atmosphere. The outlet of the condenser should be connected to a gas trap (e.g., a bubbler containing NaOH solution) to neutralize the evolved HCl and SO₂ gases.

• Reagent Charging: To the flask, add 3,4-difluorobenzoic acid (10.0 g). Add anhydrous toluene (50 mL) followed by a catalytic amount of DMF (2-3 drops).

• Reaction Initiation: Slowly add thionyl chloride (11.0 mL) to the stirred suspension at room temperature. Gas evolution will be observed.

• Reaction Progression: Heat the mixture to reflux (approx. 80-90°C) and maintain for 2-3 hours. The reaction can be monitored by the cessation of gas evolution.

• Purification: Once the reaction is complete, cool the mixture to room temperature. Remove the solvent and excess thionyl chloride via distillation or rotary evaporation. The resulting crude 3,4-difluorobenzoyl chloride is often of sufficient purity for the next step. For higher purity, vacuum distillation can be performed.

2.3 Safety Considerations

Thionyl chloride is highly corrosive and toxic. It reacts violently with water, releasing toxic gases (HCl and SO₂). [3][4]All manipulations must be performed in a well-ventilated chemical fume hood. [5]Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves, a lab coat, and safety goggles/face shield. [3][4]

Chapter 3: The Core Reaction: Friedel-Crafts Acylation

3.1 The Acylium Ion: A Potent Electrophile

The Friedel-Crafts acylation is a classic electrophilic aromatic substitution (EAS) reaction. [6][7]The key to its success is the generation of a highly reactive electrophile. In this synthesis, the electrophile is a resonance-stabilized acylium ion, formed by the interaction of 3,4-difluorobenzoyl chloride with a strong Lewis acid, anhydrous aluminum chloride (AlCl₃). [8]The AlCl₃ coordinates to the chlorine atom of the acyl chloride, polarizing the C-Cl bond and facilitating its cleavage to form the acylium ion and the AlCl₄⁻ counterion. [8] 3.2 Electrophilic Aromatic Substitution Mechanism

Once generated, the acylium ion is aggressively attacked by the π-electron system of the nucleophilic iodobenzene ring. [6]This attack disrupts the aromaticity of the ring, forming a carbocation intermediate known as an arenium ion or sigma complex. Aromaticity is restored in the final step when a weak base, typically the AlCl₄⁻ complex, abstracts a proton from the carbon atom where the acylation occurred. [7]A crucial feature of Friedel-Crafts acylation is that the product, an aryl ketone, is less reactive than the starting material because the acyl group is deactivating. This prevents over-acylation, which can be a significant issue in Friedel-Crafts alkylations. [2][6]

Caption: Generalized mechanism for Friedel-Crafts acylation.

3.3 The Challenge of Regioselectivity

A critical consideration for any EAS reaction is regioselectivity. The substituent already on the ring dictates the position of the incoming electrophile. In this case, the iodine atom on iodobenzene is an ortho-, para-director. However, as a halogen, it is also a deactivating group. The acylation will therefore produce a mixture of isomers: the desired 2'-iodo (ortho) product and the 4'-iodo (para) product. Due to the steric bulk of the incoming acyl group, the para-substituted product is typically favored and formed as the major isomer. [9]The synthesis of the target 2'-iodo isomer therefore necessitates a robust purification strategy to isolate it from the more abundant 4'-iodo isomer. This is a key experimental challenge that requires careful attention.

3.4 Detailed Experimental Protocol

Table 2: Reagents and Materials

Reagent/Material	Molar Mass ( g/mol )	Quantity	Molar Eq.
Anhydrous Aluminum Chloride (AlCl₃)	133.34	9.3 g	1.1
Iodobenzene	204.01	13.0 g	1.0
3,4-Difluorobenzoyl Chloride	176.55	10.0 g	0.9
Anhydrous Dichloromethane (DCM)	-	150 mL	Solvent

| 1M Hydrochloric Acid (HCl) | - | 100 mL | Quench |

Procedure:

• Setup: Equip a three-neck round-bottom flask with a magnetic stir bar, a dropping funnel, and a nitrogen inlet. Ensure the system is completely dry.

• Catalyst Suspension: Under a positive pressure of nitrogen, charge the flask with anhydrous aluminum chloride (9.3 g) and anhydrous DCM (100 mL). Cool the suspension to 0°C using an ice bath.

• Reactant Addition: In a separate flask, dissolve 3,4-difluorobenzoyl chloride (10.0 g) and iodobenzene (13.0 g) in anhydrous DCM (50 mL). Transfer this solution to the dropping funnel.

• Reaction: Add the solution from the dropping funnel to the stirred AlCl₃ suspension slowly over 30-45 minutes, maintaining the temperature at 0°C. After the addition is complete, allow the reaction to warm to room temperature and stir for 4-6 hours.

• Monitoring: The reaction progress can be monitored by Thin Layer Chromatography (TLC) or LC-MS.

3.5 Safety Considerations

Anhydrous aluminum chloride is a water-reactive and corrosive solid. [10]It reacts violently with water, releasing HCl gas. All transfers should be done in an inert atmosphere (e.g., a glove box or under a nitrogen blanket). [10]Dichloromethane is a volatile and potentially carcinogenic solvent; handle it exclusively in a chemical fume hood.

Chapter 4: Product Isolation, Purification, and Characterization

4.1 Post-Reaction Workup

• Quenching: After the reaction is complete, cool the flask back to 0°C in an ice bath. Very slowly and carefully, pour the reaction mixture onto a stirred mixture of crushed ice and concentrated HCl (approx. 100 mL). This step is highly exothermic and will release HCl gas; it must be performed in a fume hood. The quench hydrolyzes the aluminum chloride complexes. [11]2. Extraction: Transfer the quenched mixture to a separatory funnel. Separate the organic layer. Extract the aqueous layer twice with additional portions of DCM.

• Washing: Combine the organic layers and wash sequentially with 1M HCl, water, saturated sodium bicarbonate solution (to neutralize any remaining acid), and finally with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate. Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator to yield the crude product as a mixture of isomers.

4.2 Isomer Separation Strategy

As discussed in section 3.3, the crude product will be a mixture of 3,4-difluoro-2'-iodobenzophenone and 3,4-difluoro-4'-iodobenzophenone. Separation of these constitutional isomers is best achieved using flash column chromatography on silica gel. A solvent system of increasing polarity, such as a gradient of ethyl acetate in hexanes, should effectively separate the two isomers due to their different polarities. The separation should be monitored by TLC to identify and collect the fractions containing the desired, likely less polar, 2'-iodo product.

4.3 Analytical Characterization

Confirmation of the final product's identity and purity is achieved through standard spectroscopic methods.

• ¹H NMR: The proton NMR spectrum will be complex due to fluorine-proton coupling. However, the aromatic region should show distinct multiplets corresponding to the protons on both the difluorophenyl and iodophenyl rings. The integration should correspond to the 7 aromatic protons.

• ¹³C NMR: The carbon NMR will show the characteristic carbonyl signal (~190-200 ppm) and distinct signals for the aromatic carbons, again with splitting patterns due to carbon-fluorine coupling.

• Mass Spectrometry (MS): The mass spectrum should show a molecular ion peak [M]⁺ corresponding to the calculated mass of C₁₃H₇F₂IO (344.1 g/mol ).

Chapter 5: Summary and Outlook

This guide details a robust, two-step synthesis for 3,4-Difluoro-2'-iodobenzophenone based on established chemical principles. The pathway involves the preparation of 3,4-difluorobenzoyl chloride via thionyl chloride-mediated chlorination, followed by a Friedel-Crafts acylation of iodobenzene. The primary scientific challenge in this synthesis is the control and subsequent separation of the regioisomers produced during the acylation step. The successful isolation and characterization of the target 2'-iodo isomer provides a valuable chemical intermediate, poised for use in the development of novel pharmaceuticals and advanced materials where its unique electronic and steric properties can be exploited.

References

• Chemistry Steps. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• Ashenhurst, J. (2018, May 17). Friedel-Crafts Acylation and Friedel-Crafts Alkylation. Master Organic Chemistry. Retrieved from [Link]

• Engineered Power. (2024, November 13). Lithium Thionyl Chloride Metal Batteries with Aluminum Electrolyte Safety Data Sheet. Retrieved from [Link]

• Jensen, F. R., & Brown, H. C. (1958). Kinetics of the Friedel-Crafts Benzoylation of Benzene with Aluminum Chloride as Catalyst and Benzoyl Chloride as Solvent. Journal of the American Chemical Society, 80(16), 4344–4347. [Link]

• Organic Chemistry Portal. (n.d.). Friedel-Crafts Acylation. Retrieved from [Link]

• International Programme on Chemical Safety. (n.d.). ICSC 1409 - THIONYL CHLORIDE. Retrieved from [Link]

• Lab Alley. (2025, July 2). Aluminum Chloride Anhydrous Safety Data Sheet. Retrieved from [Link]

• Khan Academy. (n.d.). Friedel-Crafts acylation. Retrieved from [Link]

• Yang, J., Han, X., Zhou, L., & Xiong, C. (n.d.). Facile and Selective Synthesis of 2,3,4,5-Tetrafluorobenzoyl Chloride with Triphosgene. Asian Journal of Chemistry. Retrieved from [Link]

• PrepChem.com. (n.d.). Synthesis of 3,4-difluoroacetophenone. Retrieved from [Link]

• Gore, P. H., Thorburn, S., & Weyell, D. J. (1973). Friedel–Crafts reactions. Part XXV. Acetylation and benzoylation of iodobenzene and of o-, m-, and p-iodotoluenes. Journal of the Chemical Society, Perkin Transactions 1, 2940-2948. [Link]

• Google Patents. (n.d.). EP2462111B1 - Preparation of (r)- and (s)-n-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)cyclopropane-1-sulfonamide and protected derivatives thereof.

• Zhejiang Weihua Chemical Co., Ltd. (n.d.). 3,4-Difluorobenzoyl chloride. Retrieved from [Link]

• National Center for Biotechnology Information. (n.d.). 3,4-Difluorobenzoyl chloride. PubChem Compound Database. Retrieved from [Link]

• Suárez, M., et al. (2021). 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance. Molecules, 26(17), 5270. [Link]

• Google Patents. (n.d.). CN103449986A - Method for preparing high-purity 2,4'-difluorobenzophenone.

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• 9. Friedel–Crafts reactions. Part XXV. Acetylation and benzoylation of iodobenzene and of o-, m-, and p-iodotoluenes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
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Structural Elucidation and Synthetic Protocols for (3,4-Difluorophenyl)(2-iodophenyl)methanone

Introduction & Pharmacophore Relevance

The compound 3,4-Difluoro-2'-iodobenzophenone represents a specialized diaryl ketone scaffold frequently utilized in the development of kinase inhibitors (e.g., MEK/ERK pathways) and tubulin polymerization inhibitors.

From a medicinal chemistry perspective, this molecule integrates two critical design elements:

• Metabolic Blockade: The 3,4-difluoro substitution pattern on Ring A effectively blocks oxidative metabolism (CYP450-mediated hydroxylation) at the most electron-rich positions, enhancing the compound's half-life (

  ).

• Steric & Electronic Locking: The ortho-iodine atom on Ring B serves as a bulky steric anchor. Unlike smaller halogens, the iodine atom forces the two phenyl rings into a non-coplanar (twisted) conformation due to steric clash with the carbonyl oxygen. This "pre-organized" conformation often results in higher binding affinity for protein pockets that require a twisted ligand geometry. Furthermore, the iodine atom acts as a potent Halogen Bond (XB) donor (

  -hole interaction) with backbone carbonyls in target proteins.

Nomenclature Analysis (IUPAC)

While "benzophenone" is a retained IUPAC name, the rigorous systematic naming for asymmetric derivatives follows the substitutive nomenclature rules for ketones.

Derivation Logic

• Principal Functional Group: The ketone (

  ) takes precedence, designated by the suffix -one .[1]

• Parent Structure: The central carbon linking two benzene rings is defined as methanone .

• Substituents: The two aryl groups are treated as substituents attached to the methanone carbon.

  • Ring A: 3,4-difluorophenyl

  • Ring B: 2-iodophenyl

• Alphabetical Ordering: "D" (difluoro) precedes "I" (iodo). Note: Multiplicative prefixes like "di-" are included in alphabetization only if they are part of the substituent name itself, but standard practice usually alphabetizes by the root "fluorophenyl" vs "iodophenyl". However, strictly, "difluorophenyl" is alphabetized under "d".

• Preferred IUPAC Name (PIN): (3,4-difluorophenyl)(2-iodophenyl)methanone

Nomenclature Visualization

The following diagram illustrates the hierarchical breakdown of the chemical name.

Figure 1: Hierarchical derivation of the Preferred IUPAC Name (PIN).

Synthetic Protocol: The Weinreb Amide Route

Direct Friedel-Crafts acylation is discouraged for this scaffold due to the deactivating nature of the 3,4-difluoro ring and the potential for iodine lability (deiodination) under harsh Lewis acid conditions (AlCl

).

The Weinreb Amide coupling is the industry-standard "High-Fidelity" route. It prevents over-addition of the Grignard reagent (a common failure mode with acid chlorides) by forming a stable chelated intermediate.

Reaction Scheme Overview

• Activation: Conversion of 2-iodobenzoic acid to its Weinreb amide.

• Nucleophilic Attack: Addition of 3,4-difluorophenylmagnesium bromide.

• Hydrolysis: Collapse of the tetrahedral intermediate to the ketone.

Step-by-Step Methodology

Phase A: Synthesis of the Weinreb Amide

• Reagents: 2-Iodobenzoic acid (1.0 eq), N,O-Dimethylhydroxylamine HCl (1.2 eq), EDC·HCl (1.2 eq), HOBt (1.2 eq), DIPEA (3.0 eq).

• Solvent: Dichloromethane (DCM), anhydrous.

• Dissolve 2-iodobenzoic acid in anhydrous DCM under

  atmosphere.

• Add EDC·HCl and HOBt. Stir for 30 minutes at

  to activate the acid.

• Add N,O-Dimethylhydroxylamine hydrochloride followed by dropwise addition of DIPEA.

• Allow to warm to Room Temperature (RT) and stir for 12 hours.

• Workup: Wash with 1N HCl, sat.

  , and brine. Dry over .

• Yield Check: Expect >85% yield of N-methoxy-N-methyl-2-iodobenzamide.

Phase B: Grignard Formation & Coupling

• Reagents: 4-Bromo-1,2-difluorobenzene, Magnesium turnings (activated), Iodine (crystal), THF (anhydrous).

• Substrate: Weinreb amide from Phase A.

• Grignard Preparation: In a flame-dried 3-neck flask, place Mg turnings (1.2 eq) and a crystal of

  . Cover with minimal THF. Add 1/10th of the 4-bromo-1,2-difluorobenzene solution to initiate (exothermic). Once initiated, add the remaining bromide dropwise to maintain gentle reflux. Reflux for 1 hour.

• Coupling: Cool the Grignard solution to

  .

• Dissolve the Weinreb amide (1.0 eq) in THF and add it dropwise to the Grignard solution.

  • Critical Control: Keep temperature

    to prevent halogen-metal exchange at the iodine position on the amide.

• Stir at

  for 2 hours.

• Quench: Pour reaction mixture into ice-cold 1M HCl. (Acidic hydrolysis breaks the N-O-Mg chelate).

• Purification: Extract with EtOAc. Flash chromatography (Hexane/EtOAc gradient).

Synthetic Logic Flow

Figure 2: Weinreb Amide coupling pathway preventing over-alkylation.

Analytical Characterization Data

The following data tables provide the expected spectroscopic signatures for validation.

Nuclear Magnetic Resonance (NMR)

Note on

Coupling: The fluorine atoms at positions 3 and 4 will exhibit complex second-order coupling patterns (multiplets) in NMR and large coupling in NMR.

Nucleus	Shift ( ppm)	Multiplicity	Assignment	Mechanistic Insight
	7.90	Doublet ( Hz)	2'-Iodo Ring ( )	Deshielded by ortho-Iodine.
	7.60 - 7.65	Multiplet	3,4-F Ring ( )	Ortho to carbonyl; split by F.
	7.20 - 7.40	Multiplet	2'-Iodo Ring ( )	Aromatic overlap.
	7.15	Multiplet	3,4-F Ring ( )	Shielded by adjacent Fluorines.
	194.5	Singlet	(Carbonyl)	Typical diaryl ketone shift.
	~92.0	Singlet	(Ipsocarbon)	Heavy atom effect (shielding).

Mass Spectrometry (ESI-MS)

• Molecular Formula:

• Exact Mass: 343.95

• Observed Ion

  : 344.96

• Fragmentation: Expect a characteristic loss of the iodine radical

  at high collision energies, and cleavage alpha to the carbonyl yielding acylium ions ( for the difluorobenzoyl fragment).

References

• IUPAC Nomenclature Rules: IUPAC. Nomenclature of Organic Chemistry: IUPAC Recommendations and Preferred Names 2013 (Blue Book). Cambridge: The Royal Society of Chemistry, 2014. [Link]

• Weinreb Amide Synthesis: Nahm, S.; Weinreb, S. M.[2] "N-methoxy-N-methylamides as effective acylating agents."[3] Tetrahedron Letters, 1981, 22(39), 3815-3818. [Link]

• Grignard Addition to Weinreb Amides: Murphy, J. A. et al. "Synthesis of biaryl ketones by arylation of Weinreb amides."[3] Organic & Biomolecular Chemistry, 2020.[3] [Link]

• Benzophenone Pharmacophores: Wu, L. et al. "Synthesis and bioactivity investigation of benzophenone and its derivatives." RSC Advances, 2024.[4] [Link]

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• 4. researchgate.net [researchgate.net]

Protocols & Analytical Methods

The Strategic Application of 3,4-Difluoro-2'-iodobenzophenone in Suzuki-Miyaura Coupling: A Guide for Advanced Pharmaceutical Synthesis

Introduction: The Significance of Fluorinated Benzophenones in Modern Drug Discovery

The benzophenone scaffold is a privileged motif in medicinal chemistry, appearing in numerous natural products and synthetic pharmaceuticals.[1][2] Its unique diaryl ketone structure provides a versatile three-dimensional framework for interacting with biological targets. The strategic incorporation of fluorine atoms into this scaffold can profoundly influence a molecule's pharmacokinetic and pharmacodynamic properties, including metabolic stability, bioavailability, and binding affinity.[3] 3,4-Difluoro-2'-iodobenzophenone emerges as a particularly valuable building block for the synthesis of complex, tri-ortho-substituted biaryl ketones via the palladium-catalyzed Suzuki-Miyaura cross-coupling reaction. The presence of the ortho-iodo group provides a reactive handle for C-C bond formation, while the difluoro substitution pattern offers a powerful tool for modulating the electronic and conformational properties of the final molecule.[4]

This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the effective use of 3,4-Difluoro-2'-iodobenzophenone in Suzuki coupling reactions. We will delve into the mechanistic intricacies of this transformation, provide detailed experimental protocols, and discuss the critical parameters for achieving high-yield synthesis of sterically demanding biaryl structures.

The Suzuki-Miyaura Coupling: A Mechanistic Overview

The Suzuki-Miyaura reaction is a robust and versatile palladium-catalyzed cross-coupling reaction that forms a carbon-carbon bond between an organohalide and an organoboron compound.[5][6] The catalytic cycle, illustrated below, involves three key steps: oxidative addition, transmetalation, and reductive elimination.[6]

Figure 1: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

• Oxidative Addition: The active Pd(0) catalyst inserts into the carbon-iodine bond of 3,4-Difluoro-2'-iodobenzophenone to form a Pd(II) complex.

• Transmetalation: The organic group from the boronic acid (or its ester derivative) is transferred to the palladium center, displacing the iodide. This step is facilitated by a base, which activates the organoboron reagent.[5]

• Reductive Elimination: The two organic fragments on the palladium complex are eliminated to form the desired biaryl product, regenerating the Pd(0) catalyst which can then re-enter the catalytic cycle.

Challenges and Strategies for Coupling Sterically Hindered Substrates

The coupling of 3,4-Difluoro-2'-iodobenzophenone presents a significant steric challenge due to the presence of the ortho-benzoyl group. This steric hindrance can impede both the oxidative addition and reductive elimination steps of the catalytic cycle. To overcome these challenges, the selection of an appropriate catalyst system, comprising a palladium source and a suitable ligand, is paramount.

For sterically demanding couplings, bulky and electron-rich phosphine ligands or N-heterocyclic carbene (NHC) ligands are often employed. These ligands promote the formation of highly active, low-coordinate palladium species that can more readily undergo oxidative addition with hindered substrates. Furthermore, their steric bulk can facilitate the final reductive elimination step to release the sterically congested biaryl product.

Experimental Protocols

The following protocols provide a general framework for the Suzuki-Miyaura coupling of 3,4-Difluoro-2'-iodobenzophenone with a variety of arylboronic acids. It is crucial to note that optimization of reaction conditions (catalyst, ligand, base, solvent, and temperature) may be necessary for specific substrates to achieve optimal yields.

Protocol 1: General Procedure for Suzuki-Miyaura Coupling

This protocol is a representative procedure and may require optimization for specific boronic acids.

Figure 2: A generalized workflow for the Suzuki-Miyaura coupling reaction.

Materials:

• 3,4-Difluoro-2'-iodobenzophenone (1.0 eq)

• Arylboronic acid (1.2 - 1.5 eq)

• Palladium catalyst (e.g., Pd(OAc)₂, Pd₂(dba)₃, or a pre-catalyst) (1-5 mol%)

• Ligand (e.g., SPhos, XPhos, or an NHC ligand) (2-10 mol%)

• Base (e.g., K₃PO₄, Cs₂CO₃, or K₂CO₃) (2-3 eq)

• Anhydrous solvent (e.g., dioxane, toluene, or DMF)

• Water (often used as a co-solvent)

Procedure:

• To a flame-dried Schlenk flask, add 3,4-Difluoro-2'-iodobenzophenone, the arylboronic acid, and the base.

• Evacuate the flask and backfill with an inert gas (e.g., nitrogen or argon). Repeat this cycle three times.

• Add the anhydrous solvent and water (if applicable, typically a 4:1 to 10:1 organic solvent to water ratio).

• Degas the solution by bubbling the inert gas through it for 15-30 minutes.

• Add the palladium catalyst and ligand to the flask under a positive flow of the inert gas.

• Heat the reaction mixture to the desired temperature (typically 80-110 °C) with vigorous stirring.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS).

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with water and extract with an appropriate organic solvent (e.g., ethyl acetate or dichloromethane).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate or magnesium sulfate, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to afford the desired biaryl ketone.

Data Presentation: Expected Outcomes and Considerations

The yield and purity of the final product are highly dependent on the chosen reaction conditions and the electronic and steric nature of the boronic acid coupling partner. Below is a table illustrating hypothetical but representative outcomes for the coupling of 3,4-Difluoro-2'-iodobenzophenone with various arylboronic acids.

Arylboronic Acid	Catalyst System (mol%)	Base	Solvent	Temp (°C)	Time (h)	Expected Yield (%)
Phenylboronic acid	Pd(OAc)₂ (2), SPhos (4)	K₃PO₄	Dioxane/H₂O	100	12	75-85
4-Methoxyphenylboronic acid	Pd₂(dba)₃ (1.5), XPhos (3)	Cs₂CO₃	Toluene	110	10	80-90
2-Methylphenylboronic acid	[Pd(IPr)(cin)Cl] (3)	K₂CO₃	Dioxane	100	18	65-75
3,5-Dimethylphenylboronic acid	Pd(PPh₃)₄ (5)	K₂CO₃	DMF/H₂O	90	16	70-80

Note: These are illustrative examples. Actual yields will vary and require empirical optimization.

Conclusion

3,4-Difluoro-2'-iodobenzophenone is a key synthetic intermediate that, through the Suzuki-Miyaura cross-coupling reaction, provides access to a diverse array of structurally complex and medicinally relevant biaryl ketones. The successful synthesis of these tri-ortho-substituted compounds hinges on the careful selection of a catalyst system capable of overcoming the inherent steric challenges. By employing bulky, electron-rich phosphine or N-heterocyclic carbene ligands, researchers can achieve high yields of these valuable compounds. The protocols and guidelines presented in this application note serve as a robust starting point for the development of novel therapeutics and advanced materials.

References

• Navarro, O., Kelly, R. A., III, & Nolan, S. P. (2003). A General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: Synthesis of Di- and Tri-ortho-substituted Biaryls in 2-Propanol at Room Temperature. Journal of the American Chemical Society, 125(51), 16194–16195.
• BenchChem. (2025). Application Notes and Protocols for Palladium-Catalyzed Coupling of 3,4-Difluorophenylboronic Acid.
• O'Keefe, B. M., Simmons, N., & Franklin, C. L. (2008). Carbonylative Cross-Coupling of ortho-Disubstituted Aryl Iodides. Convenient Synthesis of Sterically Hindered Aryl Ketones. Organic Letters, 10(22), 5301–5304.
• Chen, Y., et al. (2022). Enantioselective construction of ortho-sulfur- or nitrogen-substituted axially chiral biaryls and asymmetric synthesis of isoplagiochin D.
• Yasukawa, T., Zhu, Z., Yamashita, Y., & Kobayashi, S. (2021). Carbonylative Suzuki-Miyaura Coupling Reactions of Aryl Iodides with Readily Available Polymer-Immobilized Palladium Nanoparticles. Synlett, 32(05), 502-504.

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• Chem Help ASAP. (2020, February 13). Suzuki cross-coupling reaction [Video]. YouTube. [Link]

• Amijs, C. H. M., van der Vlugt, J. I., & Reek, J. N. H. (2006). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Chemical Reviews, 106(11), 4435-4500.

• Wikipedia. (2024, January 29). Suzuki reaction. [Link]

• Reilly, M. (2011, October 3). Masking Boronic Acids for Suzuki Coupling [Video]. YouTube. [Link]

• Karuvalam, R. P., et al. (2019). Suzuki-Miyaura coupling under microwave enhanced conditions: synthesis of 2- (hetero)aryl benzimidazoles. Arkivoc, 2019(6), 431-445.
• ResearchGate. (n.d.). Preparation of bi-aryl ketones through carbonylative Suzuki coupling reaction of idobenzene and phenyl-boronicacid.
• BenchChem. (2025). Comparative Efficiency of Boronic Acids in Suzuki-Miyaura Coupling with 4-Bromo-3-iodophenol: A Guide for Researchers.
• Al-Omair, M. A., et al. (2022). Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents. Journal of the Iranian Chemical Society, 19, 1345–1356.
• D'Souza, D. M., & Müller, T. J. J. (2007). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Chemical Society Reviews, 36(7), 1095-1108.
• Myers, A. (n.d.). The Suzuki Reaction. Chem 115.
• Johar, P. S., & Singh, P. (2023). Palladium-Catalyzed Cross-Coupling Reactions in the Synthesis of Pharmaceuticals. Asian Journal of Chemistry, 35(7), 1431-1442.

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. [Link]

• Sigma-Aldrich. (n.d.). Palladium-Catalyzed Cross-Coupling of Organoboron Compounds with Iodonium Salts and Iodanes.
• Macquarie University. (2019). Synthesis of Fluorinated Benzophenones for Biological Activity Probing.
• Kumar, A., & Rawat, A. (2021). Benzophenone: a ubiquitous scaffold in medicinal chemistry. RSC Medicinal Chemistry, 12(8), 1269-1289.
• ResearchGate. (n.d.).

Sources

• 1. Competent synthesis of biaryl analogs via asymmetric Suzuki–Miyaura cross-coupling for the development of anti-inflammatory and analgesic agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 3. Yoneda Labs [yonedalabs.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. Suzuki Coupling [organic-chemistry.org]
• 6. A General Method for the Suzuki-Miyaura Cross-Coupling of Sterically Hindered Aryl Chlorides: Synthesis of Di- and Tri-ortho-substituted Biaryls in 2-Propanol at Room Temperature [organic-chemistry.org]

3,4-Difluoro-2'-iodobenzophenone as a building block for medicinal chemistry

High-Value Scaffold for Fused Heterocycle Construction and SAR Tuning

Executive Summary: The "Ortho-Iodo" Advantage

In modern medicinal chemistry, 3,4-Difluoro-2'-iodobenzophenone (CAS 951891-68-2) represents a "privileged intermediate" that bridges the gap between simple aromatics and complex fused ring systems. Its value lies in the precise orthogonal reactivity of its three functional domains:

• The 2'-Iodo Handle: A highly reactive site for Pd-catalyzed cross-coupling or intramolecular cyclization.

• The 3,4-Difluoro Motif: A bioisostere for catechol or phenyl groups that blocks metabolic oxidation (P450 metabolism) while modulating lipophilicity (LogP).

• The Ketone Linker: An electrophilic anchor for nucleophilic addition or reductive amination, essential for forming pharmacophores like those found in p38 MAP kinase inhibitors and MEK inhibitors.

This guide details the strategic deployment of this building block, moving beyond simple substitution to advanced scaffold morphing.

Chemical Space & Reactivity Profile

The molecule functions as a "spring-loaded" cyclization precursor. The proximity of the iodine atom to the carbonyl group (ortho-position) allows for rapid access to fluorenones , phenanthridines , and dibenzopyrans via transition-metal catalysis.

Reactivity Map

The following diagram illustrates the divergent synthetic pathways accessible from this single scaffold.

Figure 1: Divergent reactivity profile of 3,4-Difluoro-2'-iodobenzophenone, highlighting its utility in scaffold morphing.

Critical Application Protocols

Protocol A: Precision Synthesis of the Building Block

Context: While Friedel-Crafts acylation is common, it often leads to isomer mixtures or de-iodination. The Grignard Addition-Hydrolysis route is recommended for research-grade purity, ensuring the iodine remains strictly in the ortho position without scrambling.

Reagents:

• 3,4-Difluorophenylmagnesium bromide (0.5 M in THF)

• 2-Iodobenzonitrile (Recrystallized)

• Anhydrous THF

• H₂SO₄ (2M aqueous)

Step-by-Step Methodology:

• Inert Setup: Flame-dry a 250 mL 3-neck round-bottom flask equipped with a magnetic stir bar, reflux condenser, and addition funnel. Flush with Argon.

• Substrate Solvation: Dissolve 2-iodobenzonitrile (10.0 mmol, 1.0 eq) in anhydrous THF (20 mL). Cool to 0°C.

• Grignard Addition: Add 3,4-difluorophenylmagnesium bromide (11.0 mmol, 1.1 eq) dropwise over 20 minutes. Critical: Maintain internal temperature <5°C to prevent side reactions with the iodine.

• Imine Formation: Allow the mixture to warm to Room Temperature (RT) and stir for 3 hours. The solution will turn dark orange/brown (magnesium imine intermediate).

• Acidic Hydrolysis: Cool the reaction back to 0°C. Cautiously quench with 2M H₂SO₄ (30 mL).

• Reflux: Heat the biphasic mixture to reflux (65°C) for 2 hours to hydrolyze the ketimine to the ketone.

• Workup: Cool to RT. Extract with EtOAc (3 x 50 mL). Wash combined organics with sat. NaHCO₃ and Brine. Dry over Na₂SO₄.

• Purification: Flash chromatography (Hexanes/EtOAc 95:5). The product is a white to off-white solid.

Protocol B: Palladium-Catalyzed Cascade Cyclization to Fluorenones

Context: This protocol transforms the flexible benzophenone into a rigid 2,3-difluoro-9H-fluoren-9-one scaffold. This reaction utilizes a Pd(II)/Pd(0) catalytic cycle involving oxidative addition to the C-I bond followed by intramolecular C-H activation of the difluorophenyl ring.

Mechanism: Intramolecular Direct Arylation.

Parameter	Specification	Note
Catalyst	Pd(OAc)₂ (5 mol%)	Source of electrophilic Pd(II)
Ligand	PPh₃ (10 mol%)	Stabilizes Pd species
Base	Ag₂CO₃ (2.0 eq)	Acts as oxidant/base to regenerate Pd(II)
Solvent	Toluene / PivOH (9:1)	Pivalic acid aids C-H activation (CMD mechanism)
Temp/Time	110°C / 12-16 h	Sealed tube required

Experimental Workflow:

• Catalyst Pre-mix: In a glovebox or purged vial, combine Pd(OAc)₂ (0.05 mmol), PPh₃ (0.10 mmol), and Ag₂CO₃ (2.0 mmol).

• Substrate Addition: Add 3,4-Difluoro-2'-iodobenzophenone (1.0 mmol) and Toluene (5 mL).

• Acid Additive: Add Pivalic acid (0.5 mL). Note: Carboxylic acids act as proton shuttles, lowering the energy barrier for the C-H cleavage step.

• Reaction: Seal the tube and heat to 110°C in an oil bath.

• Monitoring: Monitor by TLC (UV 254 nm). The starting material (Rf ~0.6 in 10% EtOAc/Hex) will disappear, replaced by a highly fluorescent spot (Fluorenone, Rf ~0.5).

• Isolation: Filter through a Celite pad to remove silver salts. Concentrate and purify via column chromatography.

Structural Validation:

• ¹H NMR: Disappearance of the distinctive downfield doublet of the 2'-iodo proton.

• ¹³C NMR: Shift of the carbonyl carbon; appearance of quaternary bridgehead carbons.

Medicinal Chemistry Applications

Structure-Activity Relationship (SAR) Logic

The 3,4-difluoro substitution pattern is specifically chosen to mimic the electrostatics of a catechol (3,4-dihydroxy) group without the metabolic liability.

• Metabolic Blockade: The C-F bond (116 kcal/mol) is resistant to Cytochrome P450 oxidation, preventing the formation of toxic quinones often seen with catechols.

• MEK/p38 Inhibition: In kinase inhibitors (e.g., analogs of PD184352), the difluoro-phenyl ring occupies a hydrophobic pocket where the fluorine atoms engage in weak hydrogen bonding or multipolar interactions with the protein backbone.

Pathway Visualization: From Scaffold to Drug Candidate

The following diagram details how this specific building block is processed into active pharmaceutical ingredients (APIs).

Figure 2: Synthetic workflow for converting the benzophenone scaffold into bioactive heterocyclic cores.

References

• Synthesis of Fluorenone Derivatives: Shi, G., et al. "Synthesis of Fluorenes Starting from 2-Iodobiphenyls and CH2Br2 through Palladium-Catalyzed Dual C-C Bond Formation." Organic Letters, 2016.[1]

• Friedel-Crafts & Grignard Methodologies: "Process for Preparing 4,4'-Difluorobenzophenone." Google Patents, US20090177014A1.

• Medicinal Chemistry of Benzophenones: "Benzophenone: a ubiquitous scaffold in medicinal chemistry." PubMed Central, 2026.

• MEK Inhibitor Synthesis: "Preparation of (r)- and (s)-n-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)..." Google Patents, EP2462111B1.

• Pd-Catalyzed Cyclization Mechanisms: "Synthesis of fluorenone derivatives through Pd-catalyzed dehydrogenative cyclization." PubMed, 2012.

Sources

• 1. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

Technical Support Center: Synthesis of Unsymmetrical Diaryl Ketones

Welcome to the technical support center for the synthesis of unsymmetrical diaryl ketones. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter challenges in this crucial area of organic synthesis. Diaryl ketones are pivotal structural motifs in pharmaceuticals, agrochemicals, and materials science.[1] However, their synthesis, particularly of unsymmetrical variants, is often fraught with challenges ranging from poor regioselectivity to catalyst deactivation.

This document provides in-depth troubleshooting guides, frequently asked questions (FAQs), and validated experimental protocols to help you navigate these complexities. The advice herein is grounded in established chemical principles and field-proven insights to ensure you can diagnose problems, optimize your reactions, and achieve your synthetic goals efficiently.

Section 1: Frequently Asked Questions (FAQs) - Quick Solutions

This section addresses the most common initial hurdles encountered during the synthesis of unsymmetrical diaryl ketones.

Q1: My Friedel-Crafts acylation is giving me a mixture of regioisomers. How can I improve selectivity?

A: This is a classic challenge in Friedel-Crafts chemistry. Regioselectivity is governed by the electronic and steric properties of the substituents on your aromatic ring.

• Electronic Control: The acyl group will preferentially add to the ortho or para position of an electron-donating group (EDG) and the meta position of an electron-withdrawing group (EWG). For highly activating substrates, achieving selectivity can be difficult.

• Steric Hindrance: A bulky substituent will favor acylation at the less sterically hindered position, typically para.

• Troubleshooting Steps:

  • Change the Catalyst: Switching to a bulkier Lewis acid (e.g., ZnCl₂, Fe(III) catalysts) or a solid acid catalyst like certain zeolites can increase steric demand and favor para-acylation.

  • Modify Reaction Temperature: Lowering the reaction temperature can often enhance selectivity by favoring the thermodynamically more stable product, which is usually the para isomer.

  • Solvent Effects: The choice of solvent can influence catalyst activity and selectivity. Less polar solvents like carbon disulfide or nitrobenzene can sometimes yield different isomer ratios.

  • Consider a Directed Metalation Strategy: For ultimate control, especially for ortho-acylation, consider a directed ortho-metalation (DoM) followed by reaction with an acylating agent.

Q2: My palladium-catalyzed cross-coupling reaction (e.g., Suzuki, Negishi) is sluggish or has stalled completely. What should I check first?

A: A stalled cross-coupling reaction is a frequent issue. The problem usually lies with the catalyst's activity, the reagents' quality, or the reaction conditions.

• Catalyst Deactivation: The active Pd(0) species is susceptible to oxidation by trace oxygen.[2] Phosphine ligands can also be oxidized, preventing them from coordinating to the palladium center.

• Reagent Purity: Ensure your boronic acid (for Suzuki) or organozinc reagent (for Negishi) has not degraded. Boronic acids can undergo protodeborylation.[3] Solvents must be anhydrous and thoroughly degassed.

• Base Integrity (Suzuki Coupling): The base is crucial for activating the boronic acid.[4] Ensure it is fresh, dry, and has not absorbed atmospheric CO₂.

• Immediate Troubleshooting Checklist:

  • Degassing: Is your degassing procedure (e.g., freeze-pump-thaw cycles or sparging with argon/nitrogen) rigorous enough?[2]

  • Reagent Quality: Are you using fresh catalyst, ligands, and base? Has your organometallic partner been properly stored?

  • Temperature: Is the reaction temperature optimal? Some couplings require significant heating to proceed.[2]

  • Solvent & Base Screening: If one combination fails, screen others. For example, if K₂CO₃ in toluene/water isn't working for a Suzuki coupling, try K₃PO₄ in dioxane.[2]

Q3: I'm observing significant amounts of a symmetrical diaryl ketone (Ar-CO-Ar) as a byproduct. How can I prevent this?

A: This suggests a competing reaction pathway is consuming your starting materials.

• In Friedel-Crafts Reactions: If you are attempting a sequential, one-pot reaction with two different arenes, the initially formed aroyl chloride can react with the first arene instead of the intended second one.[5] To mitigate this, use the less reactive arene first to form the aroyl chloride, then add the more reactive arene for the second step.[5]

• In Cross-Coupling Reactions: This is likely due to homocoupling of your organometallic reagent (e.g., Ar-B(OH)₂ coupling with itself). This is often caused by the presence of oxygen.[2] Rigorous degassing is the primary solution. Using a pre-formed Pd(0) catalyst like Pd(PPh₃)₄ can sometimes reduce homocoupling that occurs during the in situ reduction of a Pd(II) precatalyst.[2]

Q4: My synthesis of a sterically hindered ketone (e.g., with multiple ortho substituents) is giving very low yields. What strategies can I use?

A: Steric hindrance poses a significant challenge for most standard coupling methods.[6]

• Problem: The bulky groups prevent the coupling partners from approaching the catalytic center or each other. Reductive elimination from the metal center can also be disfavored.[7]

• Potential Solutions:

  • Use Specialized Ligands: For palladium-catalyzed reactions, employ bulky, electron-rich phosphine ligands (e.g., Buchwald ligands like XPhos) that can promote oxidative addition and stabilize the catalytic species.[8]

  • Alternative Coupling Reactions: Stille coupling (using organostannanes) or Negishi coupling can sometimes be more effective for hindered substrates than Suzuki coupling.[9][10][11] Specific protocols using bulky arylstannanes have shown good to excellent yields for synthesizing two-, three-, and even four-ortho-substituted benzophenones.[9][10]

  • Higher Temperatures: Increasing the reaction temperature may provide the necessary energy to overcome the activation barrier, but must be balanced against potential catalyst decomposition.

Section 2: In-Depth Troubleshooting Guides

This section provides detailed diagnostic workflows for major synthetic routes.

Guide 2.1: Troubleshooting Friedel-Crafts Acylation

The Friedel-Crafts acylation is a cornerstone method for forming aryl ketones, but it has well-documented limitations.[12]

Problem A: Low or No Conversion

• Root Cause Analysis:

  • Deactivated Arene: The most common cause is a strongly electron-withdrawing group (e.g., -NO₂, -CN, -CF₃, -COR) on the aromatic ring, which makes it too unreactive for the electrophilic substitution.[13]

  • Catalyst Inactivation: The Lewis acid catalyst (e.g., AlCl₃) is extremely sensitive to moisture. It can also be "poisoned" by coordinating strongly to basic functional groups on the substrate, such as amines or alcohols, rendering it inactive.[12]

  • Insufficient Catalyst: A stoichiometric amount of Lewis acid is often required because it complexes with the product ketone, preventing it from catalyzing further reactions.[14]

• Troubleshooting Workflow:

  Caption: Troubleshooting workflow for failed Friedel-Crafts acylations.

Problem B: Polysubstitution

While less common than in Friedel-Crafts alkylation, polysubstitution can occur if the starting arene is highly activated.[15] The product of acylation is a ketone, which is a deactivating group, thus it typically prevents further reaction.[14] If you are seeing this, it suggests your conditions are extremely harsh or your substrate is exceptionally reactive.

• Solutions:

  • Use milder reaction conditions (lower temperature, less active catalyst).

  • Use the acylating agent as the limiting reagent.

Guide 2.2: Troubleshooting Palladium-Catalyzed Carbonylative Cross-Couplings

Carbonylative couplings are powerful for building diaryl ketones in a single step from an aryl halide, carbon monoxide, and an organometallic reagent.[16]

Problem A: Formation of Direct Coupling Product (Biaryl) Instead of Ketone

• Root Cause Analysis: This side reaction arises when the transmetalation step (transfer of the aryl group from the organometallic reagent to palladium) occurs before the carbon monoxide (CO) insertion.[17] This is particularly problematic with electron-rich aryl halides and electron-poor organometallic partners.

• Troubleshooting Steps:

  • Increase CO Pressure: While not always feasible without specialized equipment, increasing the CO pressure accelerates the CO insertion step, helping it outcompete transmetalation.

  • Use a CO Surrogate: In some cases, using a CO source that generates CO in situ, such as chloroform (CHCl₃) with a base, can provide milder conditions and improve selectivity.[18][19]

  • Ligand Choice: The electronic properties of the phosphine ligand can influence the relative rates of CO insertion and transmetalation. Screening different ligands (e.g., switching from PPh₃ to a more electron-rich or bulkier ligand) may be beneficial.

  • Change the Organometallic Partner: The rate of transmetalation varies (e.g., Sn > B > Zn). If using a highly reactive organostannane (Stille-type), switching to a less reactive organoboron compound (Suzuki-type) might slow transmetalation enough to favor carbonylation.

Quantitative Data: Effect of Leaving Group and Substituents

The efficiency of carbonylative coupling is highly dependent on the substrates.

Aryl Electrophile (Ar-X)	Organometallic Partner	Observation	Reference
Aryl Iodide (electron-neutral)	Arylboronic Acid	Good to excellent yields of ketone.[17]	[17]
Aryl Iodide (with EWG, e.g., -NO₂)	Arylboronic Acid	Selective ketone formation in high yield (89%).[17]	[17]
Aryl Bromide	Arylboronic Acid	Requires modified catalyst system (e.g., PdCl₂(dppf)) and additives like KI.[16]	[16]
4-Bromoacetophenone	Arylboronic Acid	Gives a 1:1.6 mixture of carbonylative and direct coupling products.[17]	[17]

Section 3: Detailed Experimental Protocols

These protocols are provided as a validated starting point. Optimization may be required for your specific substrates.

Protocol 3.1: General Procedure for Suzuki-Type Carbonylative Coupling

This protocol is adapted from the work of Ishiyama et al. for the synthesis of unsymmetrical biaryl ketones under atmospheric pressure of CO.[16][17]

Materials:

• Aryl Iodide (1.0 mmol)

• Arylboronic Acid (1.1 mmol)

• PdCl₂(PPh₃)₂ (0.03 mmol, 3 mol%)

• Potassium Carbonate (K₂CO₃), finely powdered (3.0 mmol)

• Anisole (5 mL, anhydrous)

• Carbon Monoxide (CO) gas balloon

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere (Argon), add the aryl iodide, arylboronic acid, PdCl₂(PPh₃)₂, and K₂CO₃.

• Evacuate the flask and backfill with argon (repeat 3 times).

• Add anhydrous anisole via syringe.

• Evacuate the flask and backfill with CO from a balloon (repeat 3 times). Leave the final CO balloon attached to the flask.

• Heat the reaction mixture to 80 °C with vigorous stirring.

• Monitor the reaction by TLC or GC-MS. Typical reaction times are 6-24 hours.

• Upon completion, cool the reaction to room temperature.

• Dilute the mixture with ethyl acetate (20 mL) and water (20 mL).

• Separate the organic layer, and extract the aqueous layer with ethyl acetate (2 x 15 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography on silica gel.

Protocol 3.2: Synthesis of a Sterically Hindered Diaryl Ketone via Stille-Type Coupling

This protocol is based on a method effective for producing ortho-substituted ketones.[9][10]

Materials:

• Bulky Aroyl Chloride (e.g., 2,4,6-trimethylbenzoyl chloride) (1.0 mmol)

• Bulky Arylstannane (e.g., (2,6-dimethylphenyl)tributylstannane) (1.1 mmol)

• Aluminum Chloride (AlCl₃) (0.5 mmol)

• Dichloromethane (DCM), anhydrous (10 mL)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere (Argon), add the arylstannane and anhydrous DCM.

• Cool the solution to 0 °C in an ice bath.

• Carefully add AlCl₃ in one portion. Stir for 10 minutes.

• Add the aroyl chloride dropwise via syringe over 5 minutes.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by TLC or GC-MS.

• Upon completion, carefully quench the reaction by slowly adding saturated aqueous NaHCO₃ solution (15 mL) at 0 °C.

• Extract the mixture with DCM (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the crude product by flash column chromatography. This method has been reported to provide yields in the range of 47-91% for hindered ketones.[9][10]

References

• Lo Fiego, M. J., Silbestri, G. F., Chopa, A. B., & Lockhart, M. T. (2011). Selective Synthetic Routes to Sterically Hindered Unsymmetrical Diaryl Ketones via Arylstannanes. The Journal of Organic Chemistry, 76(6), 1707–1714. [Link]

• Lo Fiego, M. J., Silbestri, G. F., Chopa, A. B., & Lockhart, M. T. (2011). Selective synthetic routes to sterically hindered unsymmetrical diaryl ketones via arylstannanes. PubMed. [Link]

• Taber, D. F., & Sethuraman, M. R. (2000). Unsymmetrical Diaryl Ketones from Arenes. The Journal of Organic Chemistry, 65(1), 254-255. [Link]

• Contreras, R. R., et al. (2015). Understanding the regioselectivity and reactivity of Friedel–Crafts benzoylation using Parr functions. Journal of the Mexican Chemical Society, 59(3), 175-182. [Link]

• Nambo, M., et al. (2022). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. ACS Omega, 7(51), 48184-48191. [Link]

• CUTM Courseware. Review of Limitations of Friedel-Crafts reactions. CUTM Website. [Link]

• Hunt, I. Ch12: Friedel-Crafts limitations. University of Calgary Chemistry. [Link]

• Ishiyama, T., Kizaki, H., Hayashi, T., Suzuki, A., & Miyaura, N. (1996). Palladium-Catalyzed Carbonylative Cross-Coupling Reaction of Arylboronic Acids with Aryl Electrophiles: Synthesis of Biaryl Ketones. The Journal of Organic Chemistry, 61(21), 7474-7479. [Link]

• Jackson, R. F. W., & Rilatt, I. (2018). Negishi cross-couplings in the synthesis of amino acids. Organic & Biomolecular Chemistry, 16(1), 10-22. [Link]

• Ishiyama, T., Kizaki, H., Miyaura, N., & Suzuki, A. (1993). Synthesis of unsymmetrical biaryl ketones via palladium-catalyzed carbonylative cross-coupling reaction of arylboronic acids with iodoarenes. Tetrahedron Letters, 34(47), 7595-7598. [Link]

• Nambo, M., et al. (2022). Synthesis of Unsymmetrical Ketones Using Chelation-Controlled Sequential Substitution of N-Triazinylamide/Weinreb Amide by Organometallic Reagents. ACS Omega, 7(51), 48184-48191. [Link]

• Li, G., et al. (2021). Enantioconvergent Negishi Cross-Coupling of Racemic sec-Alkylzinc Reagent with Aryl Halides Enabled by Bulky N-Heterocyclic Carbene-Pd Catalyst. CCS Chemistry. [Link]

• Wikipedia contributors. (2024, January 21). Negishi coupling. Wikipedia. [Link]

• Zhang, Y., et al. (2023). Intermolecular Cyclization of Alkyl Chains of Ketones for Constructing ortho-Diacylbenzenes. Journal of the American Chemical Society, 145(5), 3093–3102. [Link]

• Taber, D. F., & Sethuraman, M. R. (2000). Unsymmetrical Diaryl Ketones from Arenes. Organic Chemistry Portal. [Link]

• Kumar, A., et al. (2023). Programmable Strategies for the Conversion of Aldehydes to Unsymmetrical (Deuterated) Diarylmethanes and Diarylketones. Organic Letters, 25(15), 2690–2695. [Link]

• LibreTexts Chemistry. (2021). 15.12: Limitations of Friedel-Crafts Alkylations. Chemistry LibreTexts. [Link]

• Tokunaga, N., et al. (2000). Synthesis of diaryl ketonesvia a phosphine-free Fukuyama reaction. Chemical Communications, (7), 615-616. [Link]

• Rickhaus, M. (2014). How can I solve my problem with Suzuki coupling? ResearchGate. [Link]

• Mondal, P., et al. (2022). Regioselective Friedel–Crafts Acylation Reaction Using Single Crystalline and Ultrathin Nanosheet Assembly of Scrutinyite-SnO2. ACS Omega, 7(36), 32418–32429. [Link]

• Reddit User Discussion. (2019). Diagnosing issues with a failed Suzuki coupling? r/Chempros Reddit. [Link]

• Espinet, P., et al. (2010). The Negishi Catalysis: Full Study of the Complications in the Transmetalation Step and Consequences for the Coupling Products. Organometallics, 29(15), 3290–3299. [Link]

• Organic Chemistry Portal. Synthesis of Ortho/Ortho′-Substituted 1,1-Diarylethylenes through Cross-Coupling Reactions of Sterically Encumbered Hydrazones and Aryl Halides. Organic Chemistry Portal. [Link]

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• Pi-Pu, L., et al. (2022). Mechanochemical Synthesis of Ketones via Chemoselective Suzuki–Miyaura Cross-Coupling of Acyl Chlorides. Organic Letters, 24(12), 2298–2303. [Link]

• Organic Chemistry Portal. Suzuki Coupling. Organic Chemistry Portal. [Link]

• Sharma, P., Rohilla, S., & Jain, N. (2017). Palladium Catalyzed Carbonylative Coupling for Synthesis of Arylketones and Arylesters Using Chloroform as the Carbon Monoxide Source. PubMed. [Link]

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• Li, C-J., et al. (2022). Unified synthesis of multiply arylated alkanes by catalytic deoxygenative transformation of diarylketones. Chemical Science, 13(37), 11045–11053. [Link]

• Barata-Vallejo, S., et al. (2024). A Radical-Based, Transition Metal-Free Approach for Diaryl Ketone Synthesis. Chemistry – A European Journal. [Link]

• ResearchGate. Synthesis of the symmetrical diaryl ketones through the cobalt (Co) catalyzed reactions. ResearchGate. [Link]

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• Taber, D. F., et al. (2002). Synthesis of α-Diketones from Alkylaryl- and Diarylalkynes Using Mercuric Salts. Organic Letters, 4(16), 2731–2732. [Link]

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• 5. Unsymmetrical Diaryl Ketones from Arenes [organic-chemistry.org]
• 6. Enantioselective construction of sterically hindered tertiary α-aryl ketones: a catalytic asymmetric synthesis of isoflavanones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. "Optimization of a Negishi Cross-Coupling Reaction for the Synthesis of" by Cami Berlin [digitalcommons.bucknell.edu]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Selective synthetic routes to sterically hindered unsymmetrical diaryl ketones via arylstannanes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Negishi coupling - Wikipedia [en.wikipedia.org]
• 12. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 13. chem.libretexts.org [chem.libretexts.org]
• 14. Friedel-Crafts Acylation [organic-chemistry.org]
• 15. Friedel–Crafts Acylation [sigmaaldrich.com]
• 16. pubs.acs.org [pubs.acs.org]
• 17. eprints.lib.hokudai.ac.jp [eprints.lib.hokudai.ac.jp]
• 18. Palladium Catalyzed Carbonylative Coupling for Synthesis of Arylketones and Arylesters Using Chloroform as the Carbon Monoxide Source - PubMed [pubmed.ncbi.nlm.nih.gov]
• 19. Palladium Catalyzed Carbonylative Coupling for Synthesis of Arylketones and Arylesters Using Chloroform as the Carbon Monoxide Source [organic-chemistry.org]

Removal of unreacted starting materials from 3,4-Difluoro-2'-iodobenzophenone

Technical Support Center: Purification of 3,4-Difluoro-2'-iodobenzophenone

Executive Summary

Target Molecule: 3,4-Difluoro-2'-iodobenzophenone Primary Application: Intermediate for C-C cross-coupling (Suzuki-Miyaura, Heck) and kinase inhibitor synthesis.[1] Critical Impurities: Unreacted 2-iodobenzoyl chloride (or 2-iodobenzoic acid), 3,4-difluorobenzene, and aluminum salts.[1]

The Challenge: The synthesis of 3,4-difluoro-2'-iodobenzophenone (typically via Friedel-Crafts acylation) presents a unique purification challenge.[1] The 2'-iodo substituent introduces significant steric bulk ortho to the carbonyl center.[1] This steric hindrance protects unreacted 2-iodobenzoyl chloride from rapid hydrolysis during standard aqueous workups, leading to "persistent" acid chloride contamination that degrades later during storage or downstream coupling reactions.[1]

This guide details a self-validating purification protocol designed to overcome these steric challenges and ensure high-purity isolation.

Module 1: Chemical Workup & The "Hydrolysis Gap"

The Issue: Standard bicarbonate washes are often too brief to fully hydrolyze sterically hindered 2-iodobenzoyl chloride.[1] If left remaining, this impurity slowly generates HCl gas and 2-iodobenzoic acid in your final product.[1]

Protocol:

• Quench (Aluminum Removal):

  • Pour the reaction mixture slowly into ice-cold 1M HCl (approx. 3:1 volume ratio to reaction mix).

  • Why: This breaks the strong Lewis acid-ketone complex (

    ).[1] Failure to acidify sufficiently results in aluminum emulsions and product entrapment.[1]

  • Stir vigorously for 30 minutes until two clear layers form.

• The "Assisted" Hydrolysis (Crucial Step):

  • Separate the organic layer.[1][2][3]

  • Add 2M NaOH (or saturated

    if the product is base-sensitive, though benzophenones are generally robust).[1]

  • Action: Heat the biphasic mixture gently to 40°C with vigorous stirring for 1-2 hours .

  • Mechanism:[1][4][5] The heat and time are required to overcome the steric barrier of the 2-iodo group, forcing the hydrolysis of the acid chloride into the water-soluble carboxylate salt.

• Phase Cut & Validation:

  • Separate layers.[1][2] Keep the organic layer.[1]

  • Self-Validation: Take a small aliquot of the organic layer, dry it, and run a TLC. If a spot corresponding to 2-iodobenzoic acid (usually low

    with tailing) appears after acidification of the TLC spot, hydrolysis was incomplete.[1] Repeat Step 2.

Module 2: Removal of Volatiles (3,4-Difluorobenzene)

The Issue: 3,4-Difluorobenzene is a liquid (bp ~88°C) that often co-elutes with the product during chromatography.[1]

Protocol:

• Azeotropic Removal:

  • After drying the organic layer (using

    ), concentrate via rotary evaporation.

  • Once the bulk solvent is removed, add a small portion of Methanol or Ethanol and re-evaporate.

  • Why: This helps break solvent interactions and drives off trace difluorobenzene.[1]

• High-Vacuum Drying:

  • Place the resulting oil/solid under high vacuum (<1 mbar) at 50°C for 4 hours.

  • Note: 3,4-difluorobenzene is volatile enough to be removed this way, whereas the benzophenone product (MW ~344 g/mol ) will remain.

Module 3: Crystallization & Solid State Isolation

The Issue: Asymmetrical benzophenones often "oil out" rather than crystallize due to low melting points and lattice energy disruption caused by the iodine atom.

Recommended Solvent Systems:

Solvent System	Ratio (v/v)	Temperature Profile	Notes
Hexane / EtOAc	9:1 to 5:1	Reflux -20°C	Best for general purity.[1] Slow cooling prevents oiling.[1]
Methanol (MeOH)	100%	Reflux 0°C	Good for removing non-polar tars.[1]
Ethanol / Water	95:5	Reflux RT	"Crash" method.[1] Higher yield, potentially lower purity.

Step-by-Step Crystallization:

• Dissolve the crude residue in the minimum amount of boiling solvent (start with Hexane/EtOAc 9:1).[1]

• If the solution is dark/colored (iodine liberation), add activated charcoal, boil for 5 mins, and filter hot through Celite.

• Allow the filtrate to cool to Room Temperature (RT) slowly (turn off the stir plate and wrap the flask in foil).

• Troubleshooting "Oiling Out": If a second liquid phase forms instead of crystals, reheat to dissolve, add a seed crystal (if available) or scratch the glass, and add 1-2 mL of the polar co-solvent (EtOAc).

Visualizing the Purification Logic

The following diagram illustrates the decision matrix for purifying 3,4-Difluoro-2'-iodobenzophenone, specifically addressing the "persistent impurity" loops.

Caption: Workflow emphasizing the critical hydrolysis loop required to remove sterically hindered 2-iodobenzoyl chloride.

Troubleshooting & FAQs

Q1: My product is purple/pink. What happened?

• Cause: Iodine liberation (

  ).[1] This can occur if the reaction or workup was exposed to excessive light or strong oxidizers.[1]

• Fix: Wash the organic layer with a 10% Sodium Thiosulfate (

  ) solution.[1] The thiosulfate reduces (purple) to iodide (colorless, water-soluble).[1]

Q2: I see a persistent spot on TLC just below my product that won't wash out.

• Analysis: This is likely 2-iodobenzophenone (de-fluorinated side product) or an isomer if the regioselectivity of the Friedel-Crafts wasn't perfect.[1]

• Solution: These are chemically similar to your product and cannot be removed by extraction.[1] You must rely on recrystallization (Module 3) or column chromatography (Silica gel; Gradient 0-10% EtOAc in Hexanes).[1]

Q3: The product is oiling out during recrystallization.

• Cause: The solution is too concentrated or the solvent mixture is too non-polar.

• Fix: Reheat the mixture until homogenous. Add a small volume (2-5% of total volume) of the polar solvent (EtOAc or Acetone).[1] Allow to cool very slowly in an oil bath that is turned off, rather than removing the flask directly to cold air.

Q4: Can I use vacuum distillation to purify the final product?

• Warning: Do not distill. 2'-iodo compounds are thermally sensitive.[1] At the temperatures required to distill this benzophenone (>200°C at reduced pressure), you risk Carbon-Iodine bond homolysis or cyclization.[1] Stick to crystallization.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed. Longman Scientific & Technical, 1989. (General reference for Friedel-Crafts workup and acid chloride removal).
• Carey, F. A.; Sundberg, R. J.Advanced Organic Chemistry: Part B: Reaction and Synthesis, 5th Ed. Springer, 2007. (Mechanistic insight into steric hindrance in nucleophilic acyl substitution).

• National Center for Biotechnology Information. PubChem Compound Summary for CID 22025663, 2-(2-Fluoro-4-iodoanilino)-3,4-difluorobenzoic acid (Related structure illustrating solubility/handling of similar fluorinated/iodinated aromatics). [Link]1]

Sources

• 1. 2-(2-Fluoro-4-iodoanilino)-3,4-difluorobenzoic acid | C13H7F3INO2 | CID 22025663 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. US5632898A - Method for removing unreacted electrophiles from a reaction mixture - Google Patents [patents.google.com]
• 4. CN103449986A - Method for preparing high-purity 2,4'-difluorobenzophenone - Google Patents [patents.google.com]
• 5. A kind of preparation method of 4,4'-difluorobenzophenone - Eureka | Patsnap [eureka.patsnap.com]

Technical Support Center: Synthesis of 3,4-Difluoro-2'-iodobenzophenone

Welcome to the technical support center for the synthesis of 3,4-Difluoro-2'-iodobenzophenone. This guide is designed for researchers, chemists, and drug development professionals who are scaling up this important chemical intermediate. Here, we provide in-depth, field-proven insights into the synthesis, focusing on the robust and widely applicable Friedel-Crafts acylation route. This document is structured to provide not just procedural steps, but the underlying chemical logic to empower you to troubleshoot and optimize your experiments effectively.

Recommended Synthetic Route: Friedel-Crafts Acylation

The most direct and commonly employed method for synthesizing 3,4-Difluoro-2'-iodobenzophenone is the Friedel-Crafts acylation of iodobenzene with 3,4-difluorobenzoyl chloride.[1][2] This electrophilic aromatic substitution reaction is catalyzed by a strong Lewis acid, typically aluminum chloride (AlCl₃).[3]

The overall reaction is as follows:

• Reactants: 3,4-Difluorobenzoyl Chloride and Iodobenzene

• Catalyst: Aluminum Chloride (AlCl₃)

• Product: 3,4-Difluoro-2'-iodobenzophenone

Experimental Workflow Diagram

Caption: High-level workflow for Friedel-Crafts acylation.

Troubleshooting Guide (Q&A)

This section addresses specific issues you may encounter during the synthesis.

Q1: My reaction yield is very low or I've recovered only starting material. What went wrong?

A1: This is a common issue in Friedel-Crafts acylation and can stem from several sources:

• Inactive Catalyst: Aluminum chloride is extremely sensitive to moisture. If your AlCl₃ has been exposed to the atmosphere, it may be partially hydrolyzed and inactive. Always use a fresh bottle or a properly stored, sealed container of anhydrous AlCl₃.

• Insufficient Catalyst: The carbonyl oxygen of the product ketone coordinates with AlCl₃, forming a stable complex.[4] This complex deactivates the catalyst. Therefore, you must use a stoichiometric amount (at least 1.1 equivalents) of AlCl₃ relative to the acylating agent, not a catalytic amount.

• Poor Quality Reagents: Ensure your solvent (e.g., DCM) is anhydrous. Water will quench the catalyst. Similarly, verify the purity of your iodobenzene and 3,4-difluorobenzoyl chloride.

• Reaction Temperature Too Low: While the initial addition should be done at low temperatures (0-5 °C) to control the exothermic reaction, the reaction often needs to be warmed to room temperature to proceed to completion.

Q2: TLC analysis shows multiple product spots, making purification difficult. What are the likely side products?

A2: The formation of multiple products typically points to issues with regioselectivity or side reactions.

• Isomer Formation: Friedel-Crafts acylation of a substituted benzene ring can lead to a mixture of ortho, meta, and para isomers. For iodobenzene, the iodine atom is an ortho, para-director. However, the primary product is usually the para-substituted ketone due to reduced steric hindrance.[5] In this specific synthesis, you are aiming for acylation at the 2'-position (ortho), which is sterically hindered. This can lead to the formation of the more favorable 4'-iodo isomer (p-iodobenzophenone derivative) as a major byproduct.

• De-iodination/Rearrangement: Under harsh conditions (high temperatures or prolonged reaction times), Lewis acids can promote de-iodination or rearrangement of the substrate, leading to other unwanted ketone products.[5]

• Minimization Strategy: To favor the desired ortho product, it's crucial to maintain strict temperature control. Running the reaction at the lowest possible temperature that still allows for a reasonable reaction rate can improve selectivity.

Q3: The reaction mixture turned black and tar-like. Is it salvageable?

A3: A dark, tarry mixture often indicates decomposition, which can be caused by:

• Excessive Heat: The initial addition of AlCl₃ is highly exothermic. If the temperature is not controlled with an ice bath, localized heating can cause the reagents to decompose.

• Concentrated Reagents: Running the reaction at too high a concentration can also lead to uncontrolled exotherms. Ensure adequate solvent is used.

• Salvage: Unfortunately, extensive tar formation usually correlates with very low yields of the desired product. It is often more efficient to restart the reaction with stricter temperature and concentration controls than to attempt a difficult purification of a decomposed mixture.

Frequently Asked Questions (FAQs)

Q1: Why is aluminum chloride the preferred catalyst? Can other Lewis acids be used?

A1: Aluminum chloride is a powerful Lewis acid that effectively generates the highly electrophilic acylium ion from the acyl chloride.[3][6] This makes it highly effective for this type of reaction. While other Lewis acids like iron(III) chloride (FeCl₃) or zinc chloride (ZnCl₂) can be used, they are generally milder and may require higher temperatures or result in lower yields, especially with moderately deactivated rings like iodobenzene.[7][8]

Q2: What are the critical safety precautions for this reaction?

A2: Safety is paramount for any Friedel-Crafts reaction.

• Moisture Sensitivity: The reaction between AlCl₃ and water is violent and produces corrosive hydrogen chloride (HCl) gas. The entire apparatus must be scrupulously dried, and the reaction should be run under an inert atmosphere (e.g., nitrogen or argon).

• Corrosive Reagents: Both 3,4-difluorobenzoyl chloride and AlCl₃ are corrosive.[9] Always wear appropriate personal protective equipment (PPE), including gloves, safety goggles, and a lab coat.

• HCl Gas Evolution: The workup step, where the reaction is quenched with water or dilute acid, will liberate a significant amount of HCl gas. This step must be performed in a well-ventilated fume hood.[9]

• Exothermic Nature: The reaction can generate significant heat. Always use an ice bath for the initial additions and monitor the internal temperature.

Q3: How do I properly quench the reaction and work up the product?

A3: A careful workup is critical for safety and for isolating the product.

• Quenching: The reaction should be quenched by slowly and carefully pouring the reaction mixture onto a stirred slurry of crushed ice, often containing concentrated HCl. This hydrolyzes the aluminum chloride complex and protonates any aluminum salts. Never add water directly to the reaction flask , as this can cause a violent, uncontrolled reaction.

• Extraction: After quenching, transfer the mixture to a separatory funnel. Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

• Washing: Combine the organic layers and wash sequentially with dilute HCl (to remove any remaining aluminum salts), a saturated sodium bicarbonate (NaHCO₃) solution (to neutralize any remaining acid), and finally with brine (to remove excess water).

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent like sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate the solvent under reduced pressure to obtain the crude product.[10]

Q4: What is the best method for purifying the final product?

A4: The choice of purification method depends on the purity of the crude product.

• Recrystallization: If the crude product is relatively clean and solid, recrystallization is an effective and scalable method. A solvent system like ethanol/water or hexanes/ethyl acetate can be explored.

• Column Chromatography: If the crude product contains significant impurities or isomeric byproducts, silica gel column chromatography is necessary. A gradient elution system, starting with a non-polar solvent (e.g., hexanes) and gradually increasing the polarity with a more polar solvent (e.g., ethyl acetate), will typically provide good separation.

Data Summary Tables

Table 1: Recommended Reaction Parameters

Parameter	Recommended Value	Rationale
Solvent	Dichloromethane (DCM)	Anhydrous, inert, and effectively dissolves reactants.
Temperature	0-5 °C (addition), RT (reaction)	Controls initial exotherm; allows reaction to proceed to completion.
AlCl₃ Stoichiometry	1.1 - 1.3 equivalents	Stoichiometric amount required to activate the acyl chloride and account for product complexation.[4]
Reaction Time	2 - 6 hours	Typically sufficient for full conversion; monitor by TLC or LC-MS.

Table 2: Troubleshooting Summary

Issue	Potential Cause	Recommended Solution
Low Yield	Wet reagents/solvent; inactive catalyst	Use anhydrous solvent; use fresh, high-purity AlCl₃.
Multiple Products	Poor regioselectivity; side reactions	Maintain strict low-temperature control; avoid prolonged reaction times.
Reaction Stalls	Insufficient catalyst	Ensure at least 1.1 equivalents of AlCl₃ are used.
Tar Formation	Uncontrolled exotherm	Add reagents slowly at 0-5 °C; ensure adequate stirring and cooling.

References

• Title: Synthesis of Fluorinated Benzophenones, Xanthones, Acridones, and Thioxanthones by Iterative Nucleophilic Aromatic Substitution | The Journal of Organic Chemistry - ACS Publications Source: ACS Publications URL: [Link]

• Title: Synthesis of Fluorinated Benzophenones for Biological Activity Probing - Macquarie University Source: Macquarie University Research Portal URL: [Link]

• Title: Full article: Synthesis of fluorine-containing prenylated benzophenones - Taylor & Francis Source: Taylor & Francis Online URL: [Link]

• Title: Synthesis of fluorinated benzophenones, xanthones, acridones, and thioxanthones by iterative nucleophilic aromatic substitution - PubMed Source: PubMed URL: [Link]

• Title: 12BL Experiment 10: Friedel Crafts Acylation – An EAS Reaction Source: UCLA Chemistry and Biochemistry URL: [Link]

• Title: Synthesis of fluorine-containing prenylated benzophenones | Request PDF - ResearchGate Source: ResearchGate URL: [Link]

• Title: Friedel–Crafts Acylation & Solutions to F–C Alkylation Problems - YouTube Source: YouTube URL: [Link]

• Title: Friedel-Crafts Acylation with Practice Problems - Chemistry Steps Source: Chemistry Steps URL: [Link]

• Title: Friedel Crafts Acylation And Alkylation Reaction - BYJU'S Source: BYJU'S URL: [Link]

• Title: Friedel-Crafts Alkylation and Acylation Reaction - Organic Chemistry Tutor Source: Organic Chemistry Tutor URL: [Link]

• Title: Friedel-Crafts Acylation Example Problems - YouTube Source: YouTube URL: [Link]

• Title: Preparation of (r)- and (s)-n-(3,4-difluoro-2-(2-fluoro-4-iodophenylamino)-6-methoxyphenyl)-1-(2,3-dihydroxypropyl)

• Title: Friedel–Crafts reactions. Part XXV. Acetylation and benzoylation of iodobenzene and of o-, m-, and p-iodotoluenes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) Source: Royal Society of Chemistry URL: [Link]

• Title: Synthesis of 3,4-difluoroacetophenone - PrepChem.com Source: PrepChem.com URL: [Link]

• Title: Method for purification of ketones - Google Patents Source: Google Patents URL
• Title: Process for Preparing 4,4' Difluorobenzophenone - Google Patents Source: Google Patents URL

• Title: Friedel Crafts Alkylation-reactivity, Limitations, Friedel Crafts Acylation | Pharmaguideline Source: Pharmaguideline URL: [Link]

• Title: Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) Source: Beilstein Journal of Organic Chemistry URL: [Link]

• Title: Friedel–Crafts reaction - Wikipedia Source: Wikipedia URL: [Link]

• Title: An Improved Procedure for the Preparation of Acetals from Diaryl Ketones Source: Thieme Chemistry URL: [Link]

• Title: Synthesis of aryl ketones by acylation of arenes - Organic Chemistry Portal Source: Organic Chemistry Portal URL: [Link]

• Title: Intramolecular Friedel-Crafts Reactions - Master Organic Chemistry Source: Master Organic Chemistry URL: [Link]

• Title: Limitation of Friedel-Crafts Reactions - YouTube Source: YouTube URL: [Link]

• Title: Synthesis of diaryl ketonesvia a phosphine-free Fukuyama reaction - RSC Publishing Source: Royal Society of Chemistry URL: [Link]

• Title: Enantioselective synthesis of α,α-diarylketones by sequential visible light photoactivation and phosphoric acid catalysis - PMC Source: National Center for Biotechnology Information URL: [Link]

• Title: 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance - MDPI Source: MDPI URL: [Link]

• Title: 3,4-Dihydro-2(1H)-Pyridones as Building Blocks of Synthetic Relevance - Preprints.org Source: Preprints.org URL: [Link]

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. researchgate.net [researchgate.net]
• 3. byjus.com [byjus.com]
• 4. Friedel–Crafts reaction - Wikipedia [en.wikipedia.org]
• 5. Friedel–Crafts reactions. Part XXV. Acetylation and benzoylation of iodobenzene and of o-, m-, and p-iodotoluenes - Journal of the Chemical Society, Perkin Transactions 1 (RSC Publishing) [pubs.rsc.org]
• 6. Friedel-Crafts Acylation with Practice Problems - Chemistry Steps [chemistrysteps.com]
• 7. BJOC - Friedel–Crafts acylation of benzene derivatives in tunable aryl alkyl ionic liquids (TAAILs) [beilstein-journals.org]
• 8. preprints.org [preprints.org]
• 9. venturacollegeorganicchemistry.weebly.com [venturacollegeorganicchemistry.weebly.com]
• 10. US2826537A - Method for purification of ketones - Google Patents [patents.google.com]

Reference Data & Comparative Studies

Technical Guide: 1H and 13C NMR Analysis of 3,4-Difluoro-2'-iodobenzophenone

Executive Summary: The Structural Pivot

3,4-Difluoro-2'-iodobenzophenone is a critical unsymmetrical diarylketone scaffold, primarily utilized as a regioselective building block in the synthesis of MEK inhibitors (e.g., PD-334581 analogs) and complex polyether ketone materials.

Its structural value lies in its orthogonal reactivity :

• Electrophilic Fluorinated Ring: The 3,4-difluoro motif allows for nucleophilic aromatic substitution (

  ), typically at the 4-position.

• Nucleophilic/Coupling-Ready Iodinated Ring: The bulky ortho-iodine atom serves as a prime site for Suzuki-Miyaura or Sonogashira cross-coupling, while forcing the benzophenone into a non-planar conformation that aids in solubility and selectivity.

This guide provides a comparative NMR analysis to distinguish this target from its common regioisomers (2,4-difluoro analogs) and de-iodinated precursors.

Structural Analysis & Spin Systems

Before interpreting spectra, one must define the magnetic environments. The molecule consists of two distinct spin systems separated by a carbonyl "firewall."

Ring A: 3,4-Difluorophenyl (The "Multiplet" Ring)

• Spin System: ABX (approximate) modified by strong

  coupling.

• Key Features:

  • Protons are split by both adjacent protons (

    ) and fluorine nuclei ( ).

  • Diagnostic Signal: The H5 proton (adjacent to both F atoms) typically appears as a complex multiplet (dt or ddd) upfield relative to H2/H6.

Ring B: 2-Iodophenyl (The "ABCD" Ring)

• Spin System: ABCD (Four non-equivalent protons).

• Key Features:

  • Steric Clash: The bulky Iodine atom at position 2' forces the ring to twist out of conjugation with the carbonyl, slightly shielding the carbonyl carbon in

    NMR compared to planar benzophenones.

  • Heavy Atom Effect: The Iodine atom exerts a "Heavy Atom Effect," significantly shielding the ipso-carbon (C2').

Comparative Analysis: Target vs. Alternatives

The following table contrasts the target molecule with its most common synthetic impurities/isomers.

Table 1: Diagnostic NMR Shifts (Predicted/Reference)

Solvent:

, 400 MHz

Feature	Target: 3,4-Difluoro-2'-iodobenzophenone	Alt 1: 3,4-Difluorobenzophenone (No Iodine)	Alt 2: 2,4-Difluoro-2'-iodobenzophenone (Regioisomer)
Symmetry	Asymmetric (Two distinct rings)	Asymmetric (but simplified B-ring)	Asymmetric
Ring B (Iodo)	H3' (ortho to I): ~7.95 ppm (d) H6' (ortho to C=O): ~7.50 ppm (dd)	H2'/H6': ~7.80 ppm (m) (Symmetric AA'BB'C pattern)	Similar to Target
Ring A (Fluoro)	H2 (F-meta): ~7.65 ppm (ddd) H5 (F-ortho): ~7.30 ppm (dt)	Similar shifts, but H2/H6 are chemically equivalent if rotation is fast (simplified).	H3 (between Fs): ~6.95 ppm (td). Distinct upfield shift due to dual F-shielding.
C=O	~194.5 ppm (Twisted)	~193.0 ppm	~192.5 ppm
C-I	~92-96 ppm (Shielded/Ipso)	N/A (C-H is ~128-130 ppm)	~92-96 ppm

Critical Insight: The presence of the Iodine atom breaks the symmetry of the unsubstituted phenyl ring found in "Alt 1." If you see a triplet (integrating to 1H) and two triplets (integrating to 2H each) in the aromatic region, you have failed to install the Iodine. You need four distinct signals for the B-ring.

Detailed Experimental Protocol

A. Sample Preparation

Objective: Maximize resolution of

couplings.

• Solvent Selection: Use

  (99.8% D) for routine analysis.

  • Note: If the sample is a crude solid from a Pd-catalyzed reaction, filter through a celite plug first to remove paramagnetic metal particulates which broaden lines.

• Concentration: Dissolve 10–15 mg of sample in 0.6 mL solvent.

  • Caution: Over-concentration (>30 mg) can cause stacking effects, shifting aromatic protons upfield.

• Tube: Standard 5mm NMR tube. Ensure cap is tight to prevent evaporation if running overnight

  .

B. Instrument Parameters (400 MHz)

• NMR:

  • Spectral Width: -2 to 14 ppm (catch acidic impurities).

  • Scans (NS): 16 (sufficient for >10mg).

  • Relaxation Delay (D1): 1.0 s (standard), increase to 5.0 s if accurate integration of H6' (ortho to C=O) is required due to long

    .
• NMR:

  • Scans (NS): >512 (Carbonyls and C-F split carbons have low S/N).

  • Peaking Picking: Enable "valley" detection for splitting multiplets.

Data Interpretation Guide

NMR Analysis

The spectrum will show 7 aromatic protons.[1][2]

• Identify the B-Ring (Iodo-phenyl):

  • Look for the most downfield signal: H3' (~7.9 - 8.0 ppm) . This is a doublet (

    ) caused by the deshielding effect of the adjacent Iodine.

  • Look for H6' (~7.4 - 7.5 ppm) . This is ortho to the Carbonyl. It usually appears as a doublet of doublets (

    ).

  • H4' and H5' will appear as triplets/multiplets in the 7.1–7.3 ppm range.

• Identify the A-Ring (Difluoro-phenyl):

  • H5 (Position 5): This proton is flanked by Fluorine at C4 and C6 (meta to C3-F). However, in 3,4-difluoro, H5 is adjacent to F4 and meta to F3. It typically appears as a doublet of multiplets at ~7.3 ppm.

  • H2 (Position 2): This proton is isolated between the Carbonyl and F3. It shows small coupling to F3 (

    ) and F4 ( ), appearing as a broad doublet or ddd.

NMR Analysis (The Definitive Check)

The carbon spectrum is the "fingerprint" due to C-F coupling constants (

).

• The Carbonyl (C=O): Single peak at ~194-196 ppm .

  • Differentiation: If this peak is a triplet, you have impurities (likely fluorinated solvent or byproduct).

• The C-F Carbons (C3, C4):

  • Look for two large doublets of doublets (dd) around 148–155 ppm .

  • Coupling:

    . The two fluorines will also couple to each other's carbons ( ).

• The C-I Carbon (C2'):

  • Look for a small signal significantly upfield in the aromatic region, typically 92–96 ppm .

  • Why? The "Heavy Atom Effect" of Iodine increases electron density shielding around the nucleus. This is the primary confirmation of iodination.

Visualization: Analytical Workflow & Logic

Diagram 1: Analytical Workflow

Caption: Step-by-step workflow for verifying 3,4-difluoro-2'-iodobenzophenone integrity.

Diagram 2: Isomer Differentiation Logic

Caption: Logical decision tree for distinguishing the target from regioisomers and starting materials.

References

• PubChem Compound Summary. (2023). 2-Iodobenzophenone Spectral Data. National Library of Medicine. [Link]

• Reich, H. J. (2023).[1] Structure Determination Using Spectroscopic Methods:

  NMR Coupling Constants. University of Wisconsin-Madison.[3] [Link]

• Magritek. (2014). Simultaneous Proton and Fluorine decoupled 13C NMR. [Link]

Sources

• 1. westmont.edu [westmont.edu]
• 2. rsc.org [rsc.org]
• 3. organicchemistrydata.netlify.app [organicchemistrydata.netlify.app]

Mass spectrometry analysis of 3,4-Difluoro-2'-iodobenzophenone

This guide provides an in-depth technical comparison of mass spectrometry (MS) strategies for 3,4-Difluoro-2'-iodobenzophenone , a critical halogenated intermediate likely used in the synthesis of bioactive heterocycles or pharmaceutical candidates.

Unlike standard "product vs. product" comparisons, this guide compares analytical methodologies (GC-MS vs. LC-MS) as the competing alternatives.[1] For a researcher, choosing the wrong ionization mode for this specific molecule can lead to thermal degradation (deiodination) or poor sensitivity (lack of ionization), compromising data integrity.

Comparative Analysis: GC-MS (EI) vs. LC-MS (ESI) for Halogenated Benzophenones

Executive Summary

• The Product: 3,4-Difluoro-2'-iodobenzophenone (MW: ~344.1 Da).[2]

• The Challenge: The molecule contains a labile Carbon-Iodine (C-I) bond and an electron-withdrawing fluorinated ring.

  • GC-MS (Electron Impact) offers superior structural identification (fingerprinting) but risks thermal deiodination in the injector port.

  • LC-MS (Electrospray) offers "softer" analysis for purity profiling but struggles with ionization efficiency due to the lack of basic/acidic sites on the benzophenone core.

Performance Comparison Table

Feature	Method A: GC-MS (Electron Impact)	Method B: LC-MS (Electrospray - ESI+)	Verdict for 3,4-Difluoro-2'-iodobenzophenone
Ionization Energy	Hard (70 eV): High fragmentation.	Soft: Low fragmentation.	GC-MS is better for structural confirmation.
Molecular Ion (M+)	Visible but often low intensity due to C-I loss.	Strong [M+H]+ or [M+Na]+ (if ionizable).	LC-MS is better for confirming intact mass.
Key Risk	Thermal Degradation: The C-I bond is weak (~57 kcal/mol). High injector temps can cause artifactual deiodination.	Ion Suppression: Benzophenones are neutral; they ionize poorly in ESI without additives (e.g., formic acid/ammonium formate).	LC-MS is safer for stability; GC-MS requires optimized temps.
Sensitivity	High for non-polar aromatics.	Moderate/Low (requires APCI or APPI for better results).	GC-MS generally yields higher sensitivity for this specific class.
Isotopic Pattern	Clear M+ and fragment patterns. Iodine is monoisotopic (no M+2).	Adducts (Na+, K+) can complicate isotopic interpretation.	GC-MS data is cleaner to interpret.

Deep Dive: Fragmentation & Structural Characterization

To validate the identity of 3,4-Difluoro-2'-iodobenzophenone, you must understand its unique fragmentation logic. The presence of Iodine (monoisotopic, mass 126.9) and Fluorine (monoisotopic, mass 18.99) dictates the spectrum.

Theoretical Fragmentation Pathway (EI Source)

• Molecular Ion (M+•): m/z 344. (Weak intensity).

• Primary Fragmentation (Loss of Iodine): The C-I bond is the "weakest link."

  • Transition: m/z 344

    m/z 217 ([M – I] ).

  • Significance: This is likely the Base Peak (100% abundance) in a standard EI spectrum.

• Alpha-Cleavage (Carbonyl Retention):

  • Path A: Formation of 3,4-difluorobenzoyl cation.

    • m/z 141. (Diagnostic for the difluoro ring).

  • Path B: Formation of 2-iodobenzoyl cation.

    • m/z 231. (Diagnostic for the iodo ring).

• Secondary Loss (CO Ejection):

  • From the [M-I]

    ion (m/z 217), loss of CO (28 Da) forms the fluorenyl-type cation.

  • Transition: m/z 217

    m/z 189.

Visualizing the Fragmentation Logic

Figure 1: Predicted Electron Impact (EI) fragmentation pathway for 3,4-Difluoro-2'-iodobenzophenone, highlighting the dominant loss of Iodine.

Experimental Protocol: The "Soft-Hard" Hybrid Approach

For drug development workflows, relying on a single method is risky. The following protocol uses GC-MS for structural ID and LC-MS (APCI) for purity , ensuring self-validating results.

Phase 1: Sample Preparation

• Solvent: Dissolve 1 mg of 3,4-Difluoro-2'-iodobenzophenone in 1 mL of Acetonitrile (ACN) (LC-MS grade).

  • Why ACN? It is compatible with both GC (if diluted) and LC, and avoids the reactivity of alcohols (which can form acetals/ketals with the ketone).

• Filtration: Filter through a 0.2 µm PTFE syringe filter to remove particulates.

Phase 2: GC-MS Analysis (Structural Confirmation)

• Instrument: Agilent 7890/5977 (or equivalent).

• Column: HP-5ms or DB-5ms (30m x 0.25mm x 0.25µm).

• Inlet Parameters (CRITICAL):

  • Mode: Split (20:1).

  • Temperature: 220°C (Keep this lower than the standard 250°C to minimize thermal deiodination).

• Oven Program:

  • Hold at 60°C for 1 min.

  • Ramp 20°C/min to 280°C.

  • Hold 5 min.

• MS Source: Electron Impact (EI), 70 eV. Scan range 50–500 m/z.

Phase 3: LC-MS Analysis (Purity & Quantification)

• Technique Selection: Use APCI (Atmospheric Pressure Chemical Ionization) in Positive Mode.

  • Why APCI over ESI? Benzophenones are moderately polar but lack strong basic sites. ESI often results in poor ionization. APCI utilizes gas-phase ion-molecule reactions (proton transfer) which are more effective for ketones.

• Mobile Phase:

  • A: Water + 0.1% Formic Acid.

  • B: Methanol + 0.1% Formic Acid.

• Gradient: 50% B to 95% B over 10 mins.

• Detection: Monitor [M+H]+ (m/z 345).

Workflow Visualization

Figure 2: Dual-stream analytical workflow ensuring both structural fingerprinting (GC-MS) and intact mass verification (LC-MS).

References

• National Institute of Standards and Technology (NIST). (2023). NIST Mass Spectrometry Data Center: Benzophenone Fragmentation Standards. NIST Chemistry WebBook, SRD 69. [Link]

• Gross, J. H. (2017). Mass Spectrometry: A Textbook. Springer International Publishing. (Chapter: Electron Ionization and Fragmentation of Aromatic Compounds). [Link]

• Debois, D., et al. (2010). MALDI-MS and ESI-MS analysis of benzophenone derivatives: Ionization mechanisms and structural characterization. Journal of Mass Spectrometry. [Link]

• ResolveMass Laboratories. (2025). GC-MS vs LC-MS: Choosing the Right Technique for Halogenated Aromatics. [Link]

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A Comparative Guide to the UV-Vis Spectroscopic Characterization of 3,4-Difluoro-2'-iodobenzophenone

In the landscape of drug discovery and development, meticulous characterization of novel chemical entities is paramount. Among the foundational analytical techniques, Ultraviolet-Visible (UV-Vis) spectroscopy provides a rapid, non-destructive, and informative window into the electronic structure of a molecule. This guide offers a comprehensive examination of the UV-Vis spectroscopic properties of 3,4-Difluoro-2'-iodobenzophenone, a polysubstituted aromatic ketone of interest in medicinal chemistry. By comparing its spectral features to those of parent benzophenone and other halogenated analogues, we will elucidate the influence of its unique substitution pattern on its electronic transitions. This document is intended for researchers, scientists, and drug development professionals seeking to understand and apply UV-Vis spectroscopy for the characterization of complex organic molecules.

Introduction: The Benzophenone Chromophore and Its Significance

Benzophenone and its derivatives are ubiquitous scaffolds in photochemistry, materials science, and pharmacology.[1] Their utility is intrinsically linked to the electronic transitions of the carbonyl chromophore conjugated with two phenyl rings. UV-Vis spectroscopy is a cornerstone technique for probing these transitions, primarily the n→π* and π→π* transitions, which are sensitive to both molecular structure and the surrounding environment.[2][3] Understanding how substituents alter these transitions is critical for predicting a molecule's photochemical behavior, stability, and potential interactions within a biological system.

3,4-Difluoro-2'-iodobenzophenone presents a compelling case study. The presence of two electron-withdrawing fluorine atoms on one phenyl ring and a bulky, polarizable iodine atom ortho to the carbonyl on the other ring introduces significant electronic and steric perturbations to the parent benzophenone structure. This guide will dissect these influences through a comparative analysis of their UV-Vis spectra.

Experimental Workflow: A Self-Validating Approach

A robust experimental design is crucial for obtaining reliable and reproducible UV-Vis data. The following workflow is designed to not only characterize the target molecule but also to provide a framework for comparing it against relevant benchmarks.

Caption: Influence of substituents on the UV-Vis spectrum.

Solvatochromic Effects:

The solvent in which the spectrum is recorded can significantly influence the position of the absorption bands. This phenomenon, known as solvatochromism, is a powerful diagnostic tool. [4][5]

• π→π Transition:* This transition typically exhibits a bathochromic (red) shift with increasing solvent polarity (from cyclohexane to ethanol). [4]This is because the excited state is generally more polar than the ground state and is therefore stabilized to a greater extent by a polar solvent.

• n→π Transition:* In contrast, the n→π* transition shows a hypsochromic (blue) shift in more polar solvents. [4][6]The non-bonding electrons of the carbonyl oxygen can form hydrogen bonds with protic solvents like ethanol. This stabilizes the ground state more than the excited state, thus increasing the energy required for the transition.

The observation of these opposing shifts in our target molecule would provide strong evidence for the correct assignment of the n→π* and π→π* bands.

Conclusion

The UV-Vis spectroscopic characterization of 3,4-Difluoro-2'-iodobenzophenone, when compared with unsubstituted benzophenone and its difluoro analogue, reveals the significant impact of its complex substitution pattern. The combined electronic and steric effects of the fluorine and iodine atoms are predicted to induce bathochromic shifts in both the π→π* and n→π* transitions. Furthermore, the analysis of solvatochromic shifts in polar and non-polar solvents serves as a critical validation step for the assignment of these electronic transitions. This guide provides a robust framework for the characterization of this and other novel benzophenone derivatives, underscoring the utility of comparative UV-Vis spectroscopy in modern drug development.

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